Cas no 1355226-11-7 ([6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone)

• Product Name: [6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone
• CAS No: 1355226-11-7
• MF: C₂₀H₂₅N₃O
• MW: 323.43200469017
• CID: 5218120
• Update Time: 2025-06-11

[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• [6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone
• Methanone, [2-methyl-6-[4-(1-methylethyl)-1-piperazinyl]-3-pyridinyl]phenyl-

• Inchi： 1S/C20H25N3O/c1-15(2)22-11-13-23(14-12-22)19-10-9-18(16(3)21-19)20(24)17-7-5-4-6-8-17/h4-10,15H,11-14H2,1-3H3
• InChI Key： QBEDTMYNWISJPO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N2CCN(C(C)C)CC2)N=C1C)(C1=CC=CC=C1)=O

Additional information on [6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone

Chemical Profile of [6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone (CAS No. 1355226-11-7)

[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1355226-11-7, represents a fusion of heterocyclic and aromatic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of [6-(4-isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone features a pyridine ring substituted at the 3-position with a phenyl group, which is further connected to a piperazine moiety at the 4-position. The presence of the isopropyl group at the piperazine nitrogen enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability. These structural characteristics make it an intriguing subject for studying its interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The piperazine scaffold in [6-(4-isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone is known to be a key pharmacophore in many psychoactive drugs, including antipsychotics and antidepressants. The addition of the phenyl-methanone moiety may contribute to enhanced binding affinity to specific receptors, making this compound a potential lead for developing new therapeutic agents.

One of the most compelling aspects of [6-(4-isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone is its potential role in addressing neurological and psychiatric disorders. Current research suggests that modulating serotonin receptor activity can have significant therapeutic benefits. For instance, compounds with similar structures have been investigated for their efficacy in treating conditions such as depression, anxiety, and schizophrenia. The unique combination of substituents in this molecule may offer a new approach to targeting these receptors with higher selectivity and fewer side effects.

The synthesis of [6-(4-isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the pyridine ring followed by the introduction of the piperazine and phenyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advances in computational chemistry have also played a pivotal role in understanding the pharmacological properties of [6-(4-isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-phenyl-methanone. Molecular docking studies have been conducted to predict its binding interactions with various biological targets, including serotonin receptors (5-HT1A, 5-HT2A, etc.). These studies provide valuable insights into how the compound might interact with its intended targets and help guide further optimization efforts.

In addition to its potential therapeutic applications, [6-(4-isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-lyl]-phenyl-methanone has shown promise in preclinical studies as a tool compound for research purposes. Its well-defined structure allows researchers to investigate specific aspects of drug-receptor interactions without confounding factors from other pharmacophores. This makes it an invaluable asset in academic and industrial laboratories where detailed mechanistic studies are conducted.

The future prospects for [6-(4-isopropil-piperazin-l - yl)-2 -methyl -pyridin -3 - yl] - phen yl - meth anon e are exciting and multifaceted. Ongoing research aims to explore its efficacy in treating neurological disorders by further optimizing its chemical structure. Additionally, investigating its potential as an intermediate in synthesizing more complex molecules could open up new avenues for drug development. The compound's versatility makes it a valuable asset in both academic research and industrial applications.

In conclusion, [6-(4-isopropil-piperazin-l - yl)-2 -methyl -pyridin -3 - yl] - phen yl - meth anon e (CAS No. 1355226-l l-l) is a structurally unique and pharmacologically interesting compound with significant potential in pharmaceutical research. Its combination of known pharmacophores and novel structural features positions it as a promising candidate for further investigation in drug discovery and development. As research continues to uncover new therapeutic applications, this compound is likely to play an important role in addressing neurological and psychiatric disorders.